Cas no 132454-29-6 (2-Hydrazinyl-3-nitropyridine hydrochloride)
2-Hydrazinyl-3-nitropyridine hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 2-Hydrazinyl-3-nitropyridine hydrochloride
- (3-Nitro-pyridin-2-yl)-hydrazine hydrochloride
- AM91869
-
- Inchi: 1S/C5H6N4O2.ClH/c6-8-5-4(9(10)11)2-1-3-7-5;/h1-3H,6H2,(H,7,8);1H
- InChI Key: WTYZLHOECWAVEX-UHFFFAOYSA-N
- SMILES: Cl.[O-][N+](C1=CC=CN=C1NN)=O
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 146
- Topological Polar Surface Area: 96.8
2-Hydrazinyl-3-nitropyridine hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 088637-1g |
3-Nitro-pyridin-2-yl)-hydrazine hydrochloride |
132454-29-6 | 1g |
£526.00 | 2022-03-01 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1778616-1g |
2-Hydrazinyl-3-nitropyridine hydrochloride |
132454-29-6 | 98% | 1g |
¥22822.00 | 2024-08-09 |
2-Hydrazinyl-3-nitropyridine hydrochloride Related Literature
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
Additional information on 2-Hydrazinyl-3-nitropyridine hydrochloride
Introduction to 2-Hydrazinyl-3-nitropyridine hydrochloride (CAS No. 132454-29-6)
2-Hydrazinyl-3-nitropyridine hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 132454-29-6, is a significant compound in the realm of pharmaceutical and biochemical research. This compound belongs to the class of nitropyridine derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural configuration of this molecule, featuring a hydrazine substituent at the 2-position and a nitro group at the 3-position of the pyridine ring, imparts unique chemical and pharmacological properties that make it a valuable scaffold for drug discovery.
The synthesis and characterization of 2-Hydrazinyl-3-nitropyridine hydrochloride involve meticulous attention to detail to ensure high purity and yield. The hydrazine moiety introduces reactivity that can be exploited in various chemical transformations, while the nitro group serves as a versatile handle for further functionalization. These features make the compound particularly useful in medicinal chemistry for designing molecules with targeted biological effects.
In recent years, there has been growing interest in nitropyridine derivatives due to their demonstrated efficacy in modulating various biological pathways. For instance, studies have highlighted the potential of such compounds in inhibiting kinases and other enzymes involved in cancer progression. The hydrazine component of 2-Hydrazinyl-3-nitropyridine hydrochloride has been shown to form stable complexes with metal ions, which can be leveraged in the development of metallodrugs. Additionally, the nitro group can undergo reduction to form amino groups, enabling further derivatization into more complex structures.
One of the most compelling aspects of 2-Hydrazinyl-3-nitropyridine hydrochloride is its role as a precursor in the synthesis of more complex pharmacophores. Researchers have utilized this compound to develop novel inhibitors targeting inflammatory pathways, which are relevant in conditions such as rheumatoid arthritis and inflammatory bowel disease. The ability to modify both the hydrazine and nitro functionalities allows for fine-tuning of physicochemical properties, including solubility, bioavailability, and metabolic stability.
The pharmacological profile of 2-Hydrazinyl-3-nitropyridine hydrochloride has been extensively studied in preclinical models. Initial findings suggest that it exhibits significant anti-inflammatory and antioxidant properties, making it a promising candidate for therapeutic intervention. Furthermore, its interaction with biological targets such as transcription factors and signaling pathways has been explored, providing insights into its mechanism of action. These studies underscore the compound's potential as a lead molecule for developing new drugs.
From a synthetic chemistry perspective, 2-Hydrazinyl-3-nitropyridine hydrochloride serves as an excellent building block for constructing heterocyclic frameworks. The pyridine core is a privileged scaffold in drug design due to its prevalence in many bioactive molecules. By incorporating functional groups like hydrazine and nitro at specific positions, chemists can create molecules with enhanced binding affinity and selectivity. This flexibility has led to numerous patents and publications detailing novel derivatives of this compound.
The industrial relevance of 2-Hydrazinyl-3-nitropyridine hydrochloride extends beyond academic research. Pharmaceutical companies are increasingly investing in libraries of nitropyridine derivatives for high-throughput screening (HTS) campaigns. The compound's well-documented synthetic routes and favorable physicochemical properties make it an attractive candidate for inclusion in such libraries. Moreover, its commercial availability ensures that researchers can conduct experiments without significant delays or complications.
Recent advances in computational chemistry have further enhanced the utility of 2-Hydrazinyl-3-nitropyridine hydrochloride. Molecular modeling studies have revealed insights into its binding mode with target proteins, aiding in rational drug design. These computational approaches complement experimental work by predicting potential interactions and optimizing molecular structure before synthesis. Such integrative strategies are becoming indispensable in modern drug discovery pipelines.
The environmental impact of synthesizing and handling 2-Hydrazinyl-3-nitropyridine hydrochloride is also a consideration that merits discussion. While the compound itself is not classified as hazardous or toxic under standard conditions, responsible handling practices are essential to ensure safety during production and application. Green chemistry principles are being increasingly adopted to minimize waste and improve sustainability in synthetic routes involving this compound.
In conclusion,2-Hydrazinyl-3-nitropyridine hydrochloride (CAS No. 132454-29-6) represents a fascinating area of research with significant implications for pharmaceutical development. Its unique structural features, combined with its versatility as a synthetic intermediate, position it as a cornerstone molecule in medicinal chemistry. As research continues to uncover new applications and mechanisms, this compound is poised to play an even greater role in addressing unmet medical needs.
132454-29-6 (2-Hydrazinyl-3-nitropyridine hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)